1-(4-ethylphenyl)-5-methyl-N-(tetrahydrofuran-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-(4-ethylphenyl)-5-methyl-N-(oxolan-2-ylmethyl)triazole-4-carboxamide
• InChI: InChI=1S/C17H22N4O2/c1-3-13-6-8-14(9-7-13)21-12(2)16(19-20-21)17(22)18-11-15-5-4-10-23-15/h6-9,15H,3-5,10-11H2,1-2H3,(H,18,22)
• InChI Key: WTYSAMZUFZMAFF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=C(N=N2)C(=O)NCC3CCCO3)C
• Molecular Formula: C17H22N4O2
• Molecular Weight: 314.4 g/mol

Description

1-(4-ethylphenyl)-5-methyl-N-(tetrahydrofuran-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C17H22N4O2 and its molecular weight is 314.389. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

Compounds incorporating the 1,2,3-triazole ring have been synthesized and evaluated for their antimicrobial activities. For example, Fandaklı et al. (2012) describe the synthesis of new 1,2,4-triazol-3-one derivatives and their evaluation for antimicrobial activity, highlighting the potential of triazole compounds in developing antimicrobial agents (Fandaklı et al., 2012).

Antitumor Activities

The triazole ring is also explored in antitumor agents. Stevens et al. (1984) synthesized and studied the chemistry of imidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-ones, demonstrating their broad-spectrum antitumor activity (Stevens et al., 1984).

Microwave-Assisted Synthesis and Biological Evaluation

Başoğlu et al. (2013) reported on the microwave-assisted synthesis of hybrid molecules containing triazole and other heterocyclic moieties, examining their antimicrobial, antilipase, and antiurease activities. This study suggests the versatility of triazole compounds in the development of biologically active molecules (Başoğlu et al., 2013).

Heterocyclic Derivative Syntheses and Chemical Properties

The palladium-catalyzed oxidative cyclization-alkoxycarbonylation of substituted gamma-oxoalkynes, as described by Bacchi et al. (2005), showcases the synthesis of various heterocyclic derivatives, including tetrahydrofuran and dioxolane derivatives, illustrating the chemical versatility of compounds related to the triazole motif (Bacchi et al., 2005).